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Compound of Interest

Compound Name: Barium acetate

Cat. No.: B147892

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of barium acetate, a versatile
chemical compound with significant applications in research and development. This document
details its fundamental chemical and physical properties, explores its use as a precursor in the
synthesis of advanced nanomaterials for potential drug delivery applications, and outlines its
role as a catalyst in organic synthesis. Detailed experimental protocols and quality control
parameters are also provided to support its practical application in a laboratory setting.

Core Properties of Barium Acetate

Barium acetate is the salt of barium(ll) and acetic acid.[1] It is a white, crystalline powder that
Is readily soluble in water.[2]
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Property Value Reference
Molecular Formula CaHeBaOa [3]

Molar Mass 255.42 g/mol

Appearance White crystalline powder [4]

Density 2.47 g/lcm?3 [4]

Melting Point 450 °C (decomposes)

Solubility in Water 59 g/100 mL at 20°C [5]

pH ~7 [4]

Applications in Research and Development

Barium acetate serves as a crucial precursor in the synthesis of various functional materials
and acts as a catalyst in important organic reactions.

Precursor in Nanoparticle Synthesis for Drug Delivery

Barium acetate is a key starting material in the synthesis of barium-based nanopatrticles, such
as barium titanate (BaTiOs), which are being explored for biomedical applications, including
drug delivery and bioimaging.[6][7] The unique piezoelectric and ferroelectric properties of
barium titanate nanoparticles make them suitable for stimuli-responsive drug release systems.

[7]

This protocol outlines a general procedure for the synthesis of barium titanate nanoparticles
using barium acetate as the barium source.[8]

Materials:
o Barium acetate (Ba(CH3COO)2)
 Titanium(lV) isopropoxide (TIP)

o Ethanol
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e Acetic acid
¢ Distilled water
Procedure:

o Preparation of Barium Precursor Solution: Dissolve a stoichiometric amount of barium
acetate in a mixture of ethanol and acetic acid with continuous stirring.

o Preparation of Titanium Precursor Solution: In a separate vessel, dissolve a stoichiometric
amount of titanium(lV) isopropoxide in ethanol.

e Sol Formation: Slowly add the titanium precursor solution to the barium precursor solution
under vigorous stirring to form a homogenous sol.

o Gelation: Continue stirring the sol until a transparent gel is formed. This process can be
accelerated by gentle heating.

e Drying: Dry the gel in an oven at a controlled temperature (e.g., 120°C) for several hours to
remove the solvent.

o Calcination: Calcine the dried gel in a muffle furnace at a high temperature (e.g., 800-
1000°C) for a specified duration to induce the formation of the crystalline barium titanate
phase.[8]

o Characterization: The resulting barium titanate nanoparticles can be characterized using
techniques such as X-ray diffraction (XRD) to confirm the crystal structure and scanning
electron microscopy (SEM) to analyze the morphology and particle size.[1]
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Caption: Workflow for the synthesis of barium titanate nanoparticles.

The synthesized nanoparticles can be further functionalized for targeted drug delivery
applications.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b147892#barium-acetate-molecular-
formula-and-molar-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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